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Compound of Interest

Compound Name: 2-Acetyl-5-methylthiazole

Cat. No.: B1332114 Get Quote

2-Acetyl-5-methylthiazole (C₆H₇NOS) is a thiazole derivative recognized for its nutty and

roasted aroma, contributing to the flavor profile of various foods. While it is primarily utilized in

the flavor and fragrance industry, its physicochemical properties are crucial for understanding

its behavior in various matrices, which is also relevant in pharmaceutical contexts for

formulation and delivery.

The table below summarizes the available quantitative data for 2-Acetyl-5-methylthiazole. It is

important to note that some of these values are estimated and should be confirmed by

experimental measurement for critical applications.

Table 1: Summary of Known Physicochemical and Thermophysical Properties of 2-Acetyl-5-
methylthiazole
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Property Value Unit Source(s)

Molecular Formula C₆H₇NOS - [1][2]

Molecular Weight 141.191 g/mol [1][2]

Melting Point 30.00 °C [3]

Boiling Point 229.00 - 231.00 °C [3]

Vapor Pressure 0.054
mmHg at 25 °C

(estimated)
[3]

Flash Point 95.00 °C [3]

Water Solubility 7504
mg/L at 25 °C

(estimated)
[3]

LogP (octanol/water) 1.036 - (estimated) [3]

Gas Chromatography

Retention Index (Non-

polar column)

1076.00 - [2]

Gas Chromatography

Retention Index (Polar

column)

1685.00 - [2]

Experimental Protocols for Determination of Key
Thermophysical Properties
For properties such as density, viscosity, surface tension, heat capacity, and thermal

conductivity, direct experimental data for 2-Acetyl-5-methylthiazole is not readily available in

the reviewed literature. The following sections provide detailed, standard experimental

protocols that can be employed to determine these crucial parameters for liquid samples like 2-
Acetyl-5-methylthiazole.

Density Measurement
Density is a fundamental physical property that relates the mass of a substance to the volume it

occupies.
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Experimental Protocol: Pycnometer Method

Preparation: Thoroughly clean and dry a pycnometer of a known volume.

Mass of Empty Pycnometer: Accurately weigh the empty and dry pycnometer (m₁).

Mass with Sample: Fill the pycnometer with 2-Acetyl-5-methylthiazole, ensuring no air

bubbles are present. Place the stopper and wipe off any excess liquid. Weigh the filled

pycnometer (m₂).

Mass with Reference Liquid: Empty and clean the pycnometer. Fill it with a reference liquid

of known density (e.g., distilled water) at the same temperature and weigh it (m₃).

Calculation: The density of the sample (ρ_sample) can be calculated using the following

formula: ρ_sample = [(m₂ - m₁) / (m₃ - m₁)] * ρ_reference

Viscosity Measurement
Viscosity measures a fluid's resistance to flow. For Newtonian fluids, it is a crucial parameter in

fluid dynamics and process engineering.

Experimental Protocol: Ostwald Viscometer

Preparation: Clean the Ostwald viscometer with a suitable solvent and dry it completely.

Sample Loading: Introduce a precise volume of 2-Acetyl-5-methylthiazole into the larger

bulb of the viscometer.

Thermal Equilibration: Place the viscometer in a constant temperature water bath until the

sample reaches the desired temperature.

Measurement: Using a pipette bulb, draw the liquid up into the other arm until it is above the

upper calibration mark. Release the suction and measure the time (t_sample) it takes for the

liquid meniscus to fall from the upper to the lower calibration mark.

Reference Measurement: Repeat the procedure with a reference liquid of known viscosity

(η_reference) and density (ρ_reference) at the same temperature to determine its flow time

(t_reference).
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Calculation: The viscosity of the sample (η_sample) is calculated as follows, where

ρ_sample is the density of the sample: η_sample = (ρ_sample * t_sample) / (ρ_reference *

t_reference) * η_reference

Surface Tension Measurement
Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area

possible.

Experimental Protocol: Du Noüy Ring Method

Apparatus: A tensiometer equipped with a platinum-iridium ring.

Preparation: Clean the platinum ring thoroughly, typically by flaming it to remove any organic

contaminants.

Sample Placement: Place the 2-Acetyl-5-methylthiazole sample in a clean vessel on the

tensiometer platform.

Measurement: Immerse the ring into the liquid and then slowly raise the platform. The force

required to pull the ring from the surface of the liquid is measured just before the liquid film

breaks.

Calculation: The surface tension (γ) is calculated from the maximum force (F) and the

circumference of the ring (L) using the formula γ = F / (2L), often with a correction factor

applied.

Heat Capacity Measurement
Heat capacity is the amount of heat required to raise the temperature of a substance by a

specific amount.

Experimental Protocol: Adiabatic Scanning Calorimetry

Apparatus: An adiabatic scanning calorimeter.

Sample Preparation: A known mass of the 2-Acetyl-5-methylthiazole sample is hermetically

sealed in a sample cell.
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Measurement: The sample is heated at a constant rate, and the heat flow required to

maintain this rate is measured. An adiabatic shield surrounding the sample cell is heated

simultaneously to minimize heat loss.

Data Analysis: The heat capacity is determined from the heat flow, the heating rate, and the

mass of the sample.

Thermal Conductivity Measurement
Thermal conductivity is the property of a material to conduct heat.

Experimental Protocol: Transient Hot-Wire Method

Apparatus: A thermal conductivity analyzer with a transient hot-wire probe.

Sample Preparation: The liquid sample is placed in a measurement cell, and the hot-wire

probe is immersed in it.

Measurement: A short pulse of electrical current is passed through the thin wire, causing it to

heat up. The rate at which the temperature of the wire increases is measured over a short

period.

Calculation: The thermal conductivity of the liquid is determined from the temperature rise of

the wire as a function of time, as the heat dissipates through the surrounding liquid.

Workflow for Thermophysical Property
Determination
The following diagram illustrates a logical workflow for the comprehensive experimental

characterization of the thermophysical properties of a liquid compound such as 2-Acetyl-5-
methylthiazole.
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Workflow for Thermophysical Property Determination

Sample Preparation and Purity Analysis
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Caption: Workflow for the experimental determination of thermophysical properties.
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This guide serves as a foundational resource for researchers working with 2-Acetyl-5-
methylthiazole. The provided experimental protocols offer a clear path for obtaining the

necessary thermophysical data to support further research and development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1332114?utm_src=pdf-body
https://www.benchchem.com/product/b1332114?utm_src=pdf-body
https://www.benchchem.com/product/b1332114?utm_src=pdf-custom-synthesis
https://vlab.amrita.edu/?sub=2&brch=190&sim=339&cnt=2
https://vlab.amrita.edu/?sub=2&brch=190&sim=339&cnt=2
http://kinampark.com/PL/files/Rapp%202017,%20Measuring%20surface%20tension%20and%20free%20surface%20energy,%20Ch%2022.pdf
https://physlab.org/wp-content/uploads/2018/06/surface_tension_manual_v1.compressed.pdf
https://www.benchchem.com/product/b1332114#thermophysical-properties-of-2-acetyl-5-methylthiazole
https://www.benchchem.com/product/b1332114#thermophysical-properties-of-2-acetyl-5-methylthiazole
https://www.benchchem.com/product/b1332114#thermophysical-properties-of-2-acetyl-5-methylthiazole
https://www.benchchem.com/product/b1332114#thermophysical-properties-of-2-acetyl-5-methylthiazole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1332114?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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